Cas no 1256805-90-9 (4-Pyridinecarboxylic acid, 3-chloro-5-hydroxy-, methyl ester)

3-Chloro-5-hydroxy-4-pyridinecarboxylic acid methyl ester is a versatile pyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its structure, featuring both chloro and hydroxy substituents on the pyridine ring, along with a methyl ester functional group, makes it a valuable intermediate for constructing complex heterocyclic compounds. The compound’s reactivity allows for further functionalization, enabling applications in medicinal chemistry, particularly in the development of bioactive molecules. Its stability under standard conditions and well-characterized properties ensure reliable performance in synthetic workflows. This compound is particularly useful for researchers exploring novel pharmacophores or modifying pyridine-based scaffolds for targeted applications.
4-Pyridinecarboxylic acid, 3-chloro-5-hydroxy-, methyl ester structure
1256805-90-9 structure
Product Name:4-Pyridinecarboxylic acid, 3-chloro-5-hydroxy-, methyl ester
CAS No:1256805-90-9
MF:C7H6ClNO3
MW:187.580440998077
CID:4902702
Update Time:2025-10-31

4-Pyridinecarboxylic acid, 3-chloro-5-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarboxylic acid, 3-chloro-5-hydroxy-, methyl ester
    • Inchi: 1S/C7H6ClNO3/c1-12-7(11)6-4(8)2-9-3-5(6)10/h2-3,10H,1H3
    • InChI Key: TZHCNJPOHWZMRM-UHFFFAOYSA-N
    • SMILES: C1=NC=C(O)C(C(OC)=O)=C1Cl

4-Pyridinecarboxylic acid, 3-chloro-5-hydroxy-, methyl ester Pricemore >>

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Additional information on 4-Pyridinecarboxylic acid, 3-chloro-5-hydroxy-, methyl ester

4-Pyridinecarboxylic Acid, 3-Chloro-5-Hydroxy-, Methyl Ester: A Comprehensive Overview

The compound with CAS No. 1256805-90-9, commonly referred to as 4-Pyridinecarboxylic acid, 3-chloro-5-hydroxy-, methyl ester, is a fascinating molecule with significant potential in various fields of chemistry and biology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and diverse applications. The structure of this molecule consists of a pyridine ring substituted with a carboxylic acid group at position 4, a hydroxyl group at position 5, and a methyl ester group at position 3. These functional groups confer the molecule with interesting reactivity and biological activity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of the hydroxyl group at position 5 and the methyl ester at position 3 in 4-Pyridinecarboxylic acid, 3-chloro-5-hydroxy-, methyl ester makes it a valuable substrate for further chemical modifications. Researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules, particularly in the context of anti-inflammatory and antioxidant agents.

The synthesis of 4-Pyridinecarboxylic acid, 3-chloro-5-hydroxy-, methyl ester involves a series of well-established organic reactions, including Friedel-Crafts alkylation and oxidation processes. These methods ensure high yields and purity, making the compound suitable for both academic research and industrial applications. The molecule's stability under various reaction conditions has also been extensively studied, providing valuable insights into its potential use in harsh chemical environments.

In terms of biological activity, 4-Pyridinecarboxylic acid, 3-chloro-5-hydroxy-, methyl ester has shown promising results in preliminary assays targeting enzyme inhibition and receptor binding. For instance, studies have demonstrated its ability to inhibit certain kinases involved in inflammatory pathways, suggesting its potential as a lead compound for developing anti-inflammatory drugs. Additionally, the hydroxyl group at position 5 contributes to the molecule's ability to scavenge free radicals, making it a candidate for antioxidant therapies.

The structural versatility of this compound also extends to its applications in materials science. By incorporating 4-Pyridinecarboxylic acid, 3-chloro-5-hydroxy-, methyl ester into polymer systems, researchers have developed novel materials with enhanced mechanical properties and thermal stability. These materials hold promise for use in advanced composites and high-performance polymers.

From an environmental perspective, the biodegradability of 4-Pyridinecarboxylic acid, 3-chloro-5-hydroxy-, methyl ester has been evaluated under simulated environmental conditions. Results indicate that the molecule undergoes rapid degradation under aerobic conditions, minimizing its potential impact on ecosystems. This finding is particularly important for industries seeking sustainable chemical solutions.

In conclusion, 4-Pyridinecarboxylic acid, 3-chloro-5-hydroxy-, methyl ester (CAS No. 1256805-90-9) is a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions across these disciplines.

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